Cas no 1423029-27-9 (2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride)

• Product Name: 2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride
• CAS No: 1423029-27-9
• MF: C₁₁H₁₃Cl₂FN₂S
• MW: 295.203722715378
• MDL: MFCD22628490
• CID: 4603530
• PubChem ID: 71757464
• Update Time: 2025-06-08

2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride

• MDL： MFCD22628490
• Inchi： 1S/C11H11FN2S.2ClH/c12-9-3-1-8(2-4-9)11-14-10(5-6-13)7-15-11;;/h1-4,7H,5-6,13H2;2*1H
• InChI Key： MLEIXWAFVNXLSJ-UHFFFAOYSA-N
• SMILES： C(N)CC1=CSC(C2=CC=C(F)C=C2)=N1.[H]Cl.[H]Cl

2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride

Comprehensive Overview of 2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride (CAS No. 1423029-27-9)

The compound 2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride (CAS No. 1423029-27-9) is a chemically synthesized derivative featuring a thiazole core linked to a 4-fluorophenyl group and an ethylamine side chain. This structure is of significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the fluorophenyl moiety enhances its binding affinity to specific biological targets, making it a valuable scaffold for designing novel therapeutic agents.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their improved metabolic stability and bioavailability. The thiazole ring, a common pharmacophore, is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in 2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride as a precursor for developing small-molecule inhibitors targeting enzymes or receptors involved in disease pathways.

In the context of AI-driven drug discovery, this compound has garnered attention due to its structural uniqueness and potential for high-throughput screening. Computational models, such as molecular docking and QSAR (Quantitative Structure-Activity Relationship), are increasingly used to predict its interactions with biological targets. These approaches align with the current trend of integrating machine learning and cheminformatics to accelerate drug development.

The synthesis of 2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride typically involves multi-step organic reactions, including cyclization and amination processes. Its dihydrochloride salt form improves solubility, facilitating its use in in vitro and in vivo studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural confirmation.

From an industrial perspective, the compound's relevance extends to custom synthesis and contract research organizations (CROs), where it is often requested for lead optimization projects. Its compatibility with parallel synthesis methods makes it suitable for generating structure-activity relationship (SAR) libraries. Additionally, its fluorine substitution pattern aligns with the broader shift toward halogenated pharmaceuticals in modern drug design.

Environmental and regulatory considerations are also critical when working with 2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize ecological impact. The compound's stability under various pH and temperature conditions is frequently evaluated to ensure compliance with Good Laboratory Practices (GLP).

In summary, 2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethan-1-amine dihydrochloride (CAS No. 1423029-27-9) represents a versatile and promising candidate in the realm of medicinal chemistry. Its structural features and potential applications resonate with contemporary research trends, including precision medicine and targeted therapy. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing pharmaceutical innovation.